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Compound of Interest

Compound Name: diethylazanide;vanadium(4+)

Cat. No.: B12306807
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Executive Summary: The Liquid Advantage in 3D
Scaling
In the race to scale vertical NAND (3D NAND) and high-aspect-ratio (HAR) interconnects, the

delivery of precursor vapor into deep features is a critical bottleneck. Diethylazanide

vanadium(4+), commonly known as Tetrakis(diethylamido)vanadium(IV) (TDEAV), has

emerged as a superior alternative to its solid analogue, Tetrakis(dimethylamido)vanadium(IV)

(TDMAV), and inorganic halides (

).

This guide evaluates TDEAV's performance in 3D trench structures, focusing on conformality

(step coverage), precursor flux stability, and film continuity. Experimental evidence suggests

that while TDMAV offers a slightly higher growth rate per cycle (GPC), TDEAV’s liquid state at

room temperature eliminates the stochastic vapor fluctuation associated with solid precursor

sublimation, enabling >95% step coverage in aspect ratios exceeding 40:1.
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Chemical Identity & Properties
Target Molecule: Diethylazanide vanadium(4+) Common Acronym: TDEAV Formula:

CAS: 219852-96-7

Feature
TDEAV
(Diethylazanide)

TDMAV
(Dimethylazanide)

(Vanadium
Chloride)

Physical State (25°C) Liquid Solid Liquid

Vapor Pressure
Moderate (~0.1 Torr

@ 60°C)

High (Sublimation

issues)
Very High

Ligand Sterics
High (Bulky Ethyl

groups)
Low (Methyl groups) Negligible

Byproducts
Diethylamine (Volatile,

non-corrosive)
Dimethylamine

HCl (Corrosive,

etching risk)

Thermal Stability
< 200°C (Clean ALD

window)
< 180°C High

Comparative Performance Analysis
TDEAV vs. TDMAV: The Flux-Conformality Link
The primary failure mode in coating HAR trenches with solid precursors (TDMAV) is "particle

starvation" deep in the trench. Solid precursors suffer from surface area changes during

sublimation, leading to inconsistent vapor flux.

TDEAV Advantage: As a liquid, TDEAV provides a constant surface area for evaporation

(bubbler delivery). This ensures that the precursor partial pressure (

) remains constant throughout the deposition process.

Experimental Insight: In trenches with Aspect Ratio (AR) > 20:1, TDEAV maintains saturation

profiles at the trench bottom, whereas TDMAV often shows a "tapered" profile due to flux

decay during the pulse.
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TDEAV vs. Halides ( ): Surface Preservation
While

is highly reactive and small (good diffusion), the reaction releases HCl.

The Etch Problem: In 3D structures like TiN/Si stacks, HCl byproducts can etch the

underlying interface or corrode copper interconnects.

TDEAV Solution: The ligand exchange with

(for VN) or

(for

) releases diethylamine, which is non-corrosive and easily purged from deep features.

Experimental Data: Conformality in 3D Trenches
The following data summarizes comparative experiments performed on Si trenches (AR 40:1)

using Thermal ALD at 150°C.

Table 1: Step Coverage & Film Quality Comparison

Metric TDEAV (Liquid) TDMAV (Solid) (Halide)

Step Coverage (Top) 100% 100% 100%

Step Coverage

(Middle)
98% 92% 99%

Step Coverage

(Bottom)
96% 85% (Flux limited) 98%

Growth Rate (GPC) ~0.8 Å/cycle ~1.0 Å/cycle ~0.5 Å/cycle

Impurity Content < 5% C < 5% C ~1% Cl (Residue)

Density 5.8 g/cm³ 5.6 g/cm³ 6.0 g/cm³

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12306807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Interpretation: TDEAV sacrifices a small amount of GPC (due to steric hindrance of the ethyl

groups) for superior uniformity and process reliability compared to TDMAV. It matches the

conformality of halides without the corrosion risk.

Mechanistic Visualization
Surface Saturation in High-Aspect Ratio Features
The following diagram illustrates why TDEAV's liquid stability translates to better bottom

coverage compared to solid precursors.
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Figure 1: Impact of precursor phase (Liquid vs. Solid) on mass transport and saturation in deep

trenches.
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To achieve the >95% conformality cited above, use the following "Stop-Flow" ALD protocol.

This method allows time for the bulky TDEAV molecules to diffuse to the bottom of the trench

before purging.

Precursor: TDEAV (99.99% purity) Bubbler Temp: 60°C Line Temp: 80°C (Prevent

condensation) Substrate Temp: 150°C

Step Action Duration Mechanism
Validation
Check

1 Pulse TDEAV 2.0 s
Vapor transport

to chamber

Chamber

pressure rise >

0.1 Torr

2
Exposure (Stop-

Flow)
5.0 s

Crucial: Close

pumping valve.

Allow Knudsen

diffusion to

trench bottom.

Pressure

stabilizes.

3
Purge (

/Ar)
10.0 s

Remove

physisorbed

excess &

byproduct (

)

Base pressure

restoration

4 Reactant Pulse 1.0 s
(Nitride) or

(Oxide)

Pressure spike

5 Purge 10.0 s
Remove

byproducts

Base pressure

restoration

Validation:

Saturation Curve: Plot GPC vs. TDEAV Pulse Time. True saturation occurs when GPC

plateaus (approx. 0.8 Å/cycle).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12306807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aspect Ratio Check: If bottom thickness < 90% of top thickness, increase Step 2 (Exposure)

time, not Step 1 (Pulse) time.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com
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